Dibarium(2+) disulfanediide

• Molecular Formula: Ba2S2
• Molecular Weight: 338.8 g/mol
• IUPAC Name: barium(2+);disulfide
• InChI: InChI=1S/2Ba.2S/q2*+2;2*-2
• InChI Key: NGYJQVSUURXWGF-UHFFFAOYSA-N
• Canonical SMILES: [S-2].[S-2].[Ba+2].[Ba+2]

Description

Barium sulfide is an inorganic compound with the chemical formula BaS. It is a white solid that is produced on a large scale and serves as a precursor to various other barium compounds, including barium carbonate and the pigment lithopone . Barium sulfide is known for its unique optical and electronic properties, making it valuable in various industrial applications .

Preparation Methods

Barium sulfide can be synthesized through several methods. One common method involves the carbothermic reduction of barium sulfate (BaSO₄) using carbon as a reducing agent. This reaction is typically carried out at high temperatures (around 1,200°C) and produces barium sulfide and carbon dioxide as by-products . The reaction can be represented as follows: [ \text{BaSO}_4 + 4\text{C} \rightarrow \text{BaS} + 4\text{CO} ]

Another method involves the reaction of barium carbonate (BaCO₃) with hydrogen sulfide (H₂S) to produce barium sulfide, water, and carbon dioxide : [ \text{BaCO}_3 + \text{H}_2\text{S} \rightarrow \text{BaS} + \text{H}_2\text{O} + \text{CO}_2 ]

Chemical Reactions Analysis

Barium sulfide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Some common reactions include:

• Oxidation: : Barium sulfide can be oxidized to barium sulfate (BaSO₄) when exposed to oxygen or other oxidizing agents : [ \text{BaS} + 2\text{O}_2 \rightarrow \text{BaSO}_4 ]

• Reaction with Acids: : Barium sulfide reacts with acids to produce hydrogen sulfide (H₂S) gas and the corresponding barium salt : [ \text{BaS} + 2\text{HCl} \rightarrow \text{BaCl}_2 + \text{H}_2\text{S} ]

• Substitution: : Barium sulfide can react with sodium sulfate (Na₂SO₄) to form barium sulfate and sodium sulfide (Na₂S) : [ \text{BaS} + \text{Na}_2\text{SO}_4 \rightarrow \text{BaSO}_4 + \text{Na}_2\text{S} ]

Scientific Research Applications

Barium sulfide has a wide range of scientific research applications due to its unique properties

Optoelectronics: Barium sulfide is used in the production of thin films for optoelectronic devices, such as sensors and photovoltaic cells.

Luminous Paints: It is used as a precursor in the production of luminous paints and pigments.

Ceramics: Barium sulfide is used in the ceramics industry to produce various barium-containing compounds.

Flame Retardants: It is used as an additive in flame retardants to enhance their effectiveness.

Mechanism of Action

The mechanism of action of barium sulfide involves its ability to undergo various chemical reactions, such as oxidation and substitution, to form different barium compounds. These reactions are facilitated by the unique electronic structure of barium sulfide, which allows it to interact with various reagents and conditions . The molecular targets and pathways involved in these reactions depend on the specific application and the reagents used.

Comparison with Similar Compounds

Barium sulfide can be compared with other similar compounds, such as barium oxide (BaO), barium carbonate (BaCO₃), and barium sulfate (BaSO₄). Each of these compounds has unique properties and applications:

Barium Oxide (BaO): Barium oxide is used in the production of glass and ceramics and as a precursor to other barium compounds.

Barium Carbonate (BaCO₃): Barium carbonate is used in the ceramics industry and as a precursor to barium sulfide.

Barium Sulfate (BaSO₄): Barium sulfate is used as a contrast agent in medical imaging and as a filler material in plastics and rubbers.

Barium sulfide is unique in its ability to serve as a precursor to various barium compounds and its applications in optoelectronics and luminous paints .